2-Methoxypentan-1-amine
Overview
Description
2-Methoxypentan-1-amine is a chemical compound with the molecular formula C6H15NO. It has a molecular weight of 117.19 . It is a liquid at room temperature . The compound is a derivative of ammonia in which one, two, or all three hydrogen atoms are replaced by hydrocarbon groups .
Physical And Chemical Properties Analysis
2-Methoxypentan-1-amine is a liquid at room temperature . More specific physical and chemical properties are not mentioned in the search results.Scientific Research Applications
- Urea Linkage : 2-Methoxypentan-1-amine contains a chemically stable urea linkage. This property makes it suitable for protecting and deprotecting amino groups during chemical synthesis . The stability of the urea bond under acidic, alkaline, and aqueous conditions is advantageous for this purpose.
- Researchers have explored 2-Methoxypentan-1-amine for carbon dioxide (CO2) capture. It is an area of active investigation due to the compound’s potential as a sorbent material. CO2 capture is crucial for mitigating greenhouse gas emissions and addressing climate change .
- Amine-functionalized materials, including 2-Methoxypentan-1-amine, have been studied for gas separation membranes. These membranes can selectively separate gases based on their size, polarity, or other properties. The incorporation of amine groups enhances membrane performance for applications such as gas purification and separation .
Chemical Synthesis and Protection of Amino Groups
CO2 Capture
Gas Separation Membranes
Safety and Hazards
Mechanism of Action
Target of action
Amines often interact with proteins in the body, including enzymes and receptors. The specific targets of an amine depend on its structure and properties .
Mode of action
Amines can act as neurotransmitters, signaling molecules that transmit messages across nerve cells. They can bind to specific receptors on the surface of cells, triggering a response inside the cell .
Biochemical pathways
Amines are involved in numerous biochemical pathways. For example, they play a key role in the synthesis and degradation of amino acids, the building blocks of proteins .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of amines depend on their specific structures. Generally, amines can be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of action
The effects of amines at the molecular and cellular level can vary widely, depending on the specific amine and its targets. Effects can range from changes in cell signaling and metabolism to alterations in gene expression .
Action environment
The action, efficacy, and stability of amines can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules .
properties
IUPAC Name |
2-methoxypentan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-3-4-6(5-7)8-2/h6H,3-5,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNKWGVDPVJGCEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CN)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxypentan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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